Cas no 33446-27-4 (DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol)

• Product Name: DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol
• CAS No: 33446-27-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD00065230
• CID: 309620
• PubChem ID: 98258
• Update Time: 2025-10-17

DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-cyclopropyl-a,4-dimethyl-
• α-cyclopropyl-α-4-dimethylbenzyl alcohol
• 1-Cyclopropyl-1-(p-tolyl)ethanol
• SCHEMBL1349032
• Alpha-cyclopropyl-alpha,p-dimethylbenzyl alcohol
• NSC 93953
• dl-alpha-Cyclopropyl-alpha,p-dimethylbenzyl alcohol
• Benzyl alcohol,p-dimethyl-, dl-
• 1-Cyclopropyl-1-(4-methylphenyl)ethan-1-ol
• NSC93953
• alpha-Cyclopropyl-alpha-4-dimethylbenzyl alcohol
• NSC-93953
• Ethanol, dl-
• Ethanol, 1-cyclopropyl-1-(p-tolyl)-, dl-
• 33446-27-4
• IJYCFWNBUFSFNP-UHFFFAOYSA-N
• dl-1-Cyclopropyl-1-(p-tolyl)ethanol
• Benzyl alcohol, alpha-cyclopropyl-p,alpha-dimethyl-, (+-)-
• AKOS010011168
• dl-Cyclopropyl methyl p-tolyl carbinol
• Benzyl alcohol, alpha-cyclopropyl-alpha,p-dimethyl-, dl-
• NS00055557
• WLN: L3TJ AXQ1&R D1
• 16145-97-4
• 1-cyclopropyl-1-(4-methylphenyl)ethanol
• DTXSID10955072
• BRN 2250934
• dl-.alpha.-Cyclopropyl-.alpha.,p-dimethylbenzyl alcohol
• EINECS 251-525-9
• Benzyl alcohol,.alpha.-dimethyl-, (.+-.)-
• DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol

• MDL： MFCD00065230
• Inchi： 1S/C12H16O/c1-9-3-5-10(6-4-9)12(2,13)11-7-8-11/h3-6,11,13H,7-8H2,1-2H3
• InChI Key： IJYCFWNBUFSFNP-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(C)=CC=1)C1CC1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 284.0±9.0 °C at 760 mmHg
• PSA: 20.23
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol

Introduction to DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol (CAS No. 33446-27-4)

DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol (CAS No. 33446-27-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its distinct cyclopropyl and dimethylbenzyl groups, exhibits a range of properties that make it valuable for various applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol.

The chemical structure of DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol is defined by its cyclopropyl ring and the presence of two methyl groups on the benzene ring. The cyclopropyl moiety imparts unique steric and electronic effects, which can influence the compound's reactivity and stability. The alcohol functional group at the α-position further adds to its versatility by enabling a wide range of chemical transformations.

Synthesis of DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol can be achieved through several routes. One common method involves the reaction of a cyclopropyl-substituted Grignard reagent with an appropriate carbonyl compound followed by reduction to form the alcohol. Another approach involves the use of organometallic reagents and transition metal catalysts to construct the complex molecular framework. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these syntheses, making them more accessible for large-scale production.

The physical properties of DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol include its melting point, boiling point, and solubility in various solvents. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility in polar solvents like ethanol and methanol makes it suitable for use in solution-based reactions and formulations.

In terms of chemical properties, DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol exhibits reactivity typical of alcohols and aromatic compounds. It can undergo reactions such as esterification, etherification, and oxidation to form a variety of derivatives. The presence of the cyclopropyl ring can also influence these reactions by altering the electronic environment around the alcohol functional group.

The potential applications of DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol are diverse and promising. In pharmaceutical research, it has been explored as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For example, recent studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer activities. In materials science, it has been used as a building block for designing novel polymers with unique mechanical and thermal properties.

In the context of environmental chemistry, DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol has been investigated for its biodegradability and environmental impact. Research indicates that it can be metabolized by certain microorganisms under specific conditions, suggesting that it may have a lower environmental footprint compared to other organic compounds.

To further enhance its utility, ongoing research is focused on developing new synthetic methods that improve yield and reduce environmental impact. Additionally, efforts are being made to explore its potential in combination with other compounds to create synergistic effects in various applications.

In conclusion, DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol (CAS No. 33446-27-4) is a multifaceted compound with a rich array of properties and applications. Its unique chemical structure makes it an attractive candidate for further research and development in multiple fields. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow even more significant in the future.